Water quality during extended stagnation and flushing in a college residential hall†
Environmental Science: Water Research & Technology Pub Date: 2023-11-10 DOI: 10.1039/D3EW00038A
Abstract
Water quality can change drastically within a building during periods of little to no water use: residual disinfectant can decay, leading to microbial growth, and metals can leach into the water. This study aimed to understand the change in water quality within a 4-story, 10 000 ft2 residential building over five months of building closures driven by the coronavirus (COVID-19) pandemic. Sampling events occurred seven times between April and September 2020. Complete flushing of cold and hot water was performed; samples were collected immediately after flushing, then one and four weeks after flushing, with building re-occupancy occurring before four weeks. A total of 90 full samples were collected. Chlorine residual was not detectable (>0.2 mg L−1) for any sample collected during the five months before flushing. Flushing refreshed chlorine concentrations, and a minimum of 0.3 mg L−1 total chlorine was brought to all cold water outlets. Flushing reduced the average lead concentration in cold water from 2.4 ppb to 1.0 ppb, however, the concentration rebounded to an average of 2.6 ppb just one week after flushing. Additionally, during flushing lead was measured at a maximum of 150 ppb as discolored water slugs moved through the system. Flushing reduced Legionella spp. concentrations in cold and hot water, and these concentrations remained reduced one week later. Levels of Legionella spp. were further reduced when normal use was resumed. Results suggest that flushing can refresh water quality in the short term, but its efficacy over a longer period is uncertain.
Recommended Literature
- [1] Branched [n]rotaxanes (n = 2–4) from multiple dibenzo-24-crown-8 ether wheels and 1,2-bis(4,4′-dipyridinium)ethane axles
- [2] New insights into the degradation mechanism of ibuprofen in the UV/H2O2 process: role of natural dissolved matter in hydrogen transfer reactions†
- [3] Procedure-dependent construction of two isomers of trimeric self-assembled boronic esters†
- [4] Fast and reversible functionalization of a single nanopore based on layer-by-layer polyelectrolyte self-assembly for tuning current rectification and designing sensors†
- [5] Hexacyclic lactam building blocks for highly efficient polymer solar cells†
- [6] Front cover
- [7] Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†
- [8] Effects of surface-functionalized TiO2 nanoparticles on copper ion toxicity under simultaneous and sequential exposure conditions†
- [9] Quinoxalino-fused sultines and their application in Diels–Alder reactions
- [10] Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†
Journal Name：Environmental Science: Water Research & Technology
Research Products
-
CAS no.: 129212-21-1
